N,N'-1,3-phenylenebis(3-phenylpropanamide)

• IUPAC Name: 3-phenyl-N-[3-(3-phenylpropanoylamino)phenyl]propanamide
• InChI: InChI=1S/C24H24N2O2/c27-23(16-14-19-8-3-1-4-9-19)25-21-12-7-13-22(18-21)26-24(28)17-15-20-10-5-2-6-11-20/h1-13,18H,14-17H2,(H,25,27)(H,26,28)
• InChI Key: BYELSZZXJNTBOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=CC(=CC=C2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol

Description

"N,N'-1,3-phenylenebis(3-phenylpropanamide)" is a chemical compound that has been studied in the context of synthetic analgesics and polymer science. Its structural and functional properties have been explored through various synthetic approaches and analyses, contributing to the fields of medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of compounds related to "N,N'-1,3-phenylenebis(3-phenylpropanamide)" involves complex organic reactions. For instance, the synthesis and pharmacology of diastereoisomers of N-phenylpropanamide derivatives have been reported, highlighting the compound's relevance in developing novel analgesic agents (Van Bever, Niemegeers, & Janssen, 1974). Additionally, the synthesis of polyamides and poly(amideimide)s based on phenylenebis derivatives demonstrates the compound's versatility in creating high-performance polymeric materials (Hsiao, Yang, & Fan, 1995).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography and NMR spectroscopy, provides insights into the spatial arrangement and electronic environment of atoms within "N,N'-1,3-phenylenebis(3-phenylpropanamide)" and related compounds. Studies have detailed the stereochemistry and structural properties of similar compounds, aiding in understanding their functional properties and interactions (Wang et al., 1995).

Chemical Reactions and Properties

The chemical reactivity and properties of "N,N'-1,3-phenylenebis(3-phenylpropanamide)" derivatives have been explored through various chemical reactions, including nucleophilic acyl substitution and reactions with electrophiles. These studies contribute to the understanding of the compound's potential for functionalization and application in different chemical contexts (Bachl & Díaz, 2010).

Physical Properties Analysis

The physical properties of "N,N'-1,3-phenylenebis(3-phenylpropanamide)" and its derivatives, such as solubility, thermal stability, and mechanical strength, are crucial for their application in materials science. Research on related polyamides and polyimides shows these compounds possess desirable properties, including high thermal stability and solubility in polar solvents, making them candidates for high-performance materials (Liaw, Liaw, & Su, 1999).

Chemical Properties Analysis

The chemical properties of "N,N'-1,3-phenylenebis(3-phenylpropanamide)" derivatives, such as reactivity towards various chemical reagents and the formation of complex molecular structures, have been extensively studied. These properties are fundamental to the compound's application in synthesizing novel organic molecules and materials with specific functionalities (Summers & Quirk, 1998).

Scientific Research Applications

Polymer Nucleation and Electret Additives

A study by Mohmeyer et al. (2006) explored the influence of chemical structure and solubility of bisamide additives on the nucleation of isotactic polypropylene and the improvement of its charge storage properties. The research demonstrated that specific bisamides, including phenylene bisamides, could serve as effective nucleating agents and electret additives, enhancing the material's β-nucleating efficiency and charge storage behavior Mohmeyer, Schmidt, Kristiansen, & Altstädt, 2006.

Catalytic Water Oxidation

Junqi Lin et al. (2017) synthesized nickel (II) complexes of o-phenylenebis(N′-methyloxamidate) and investigated their potential as catalysts for electrocatalytic water oxidation. This work highlights the potential of phenylenebis compounds in promoting efficient and homogeneous water oxidation, contributing to the development of sustainable energy solutions Lin, Kang, Liang, Ma, & Ding, 2017.

High-Performance Polyamides

Research on wholly aromatic polyamides (aramids) by García et al. (2010) emphasized their significance in advanced technologies due to their exceptional thermal and mechanical resistance. These materials, derived from aromatic structures similar to phenylenebis compounds, find applications in aerospace, bullet-proof vests, and industrial filters, underscoring their importance in high-performance applications García, García, Serna, & Peña, 2010.

Advanced Membrane Technology

Mei Yang et al. (2017) developed composite nanofiltration membranes incorporating graphene oxide with poly(m-phenylene isophthalamide), demonstrating significant improvements in water flux and antifouling properties. This research signifies the role of phenylenebis compounds in enhancing the performance of filtration membranes, crucial for water treatment technologies Yang, Zhao, Zhang, Li, & Hou, 2017.

Gas Separation Membranes

Espeso et al. (2006) investigated aromatic polyamides with side substituents for gas separation, finding that these materials offer a favorable combination of permeability and selectivity. The study underscores the potential of modified phenylenebis compounds in creating efficient gas separation membranes Espeso, Lozano, Campa, & Abajo, 2006.